Cas no 863922-52-5 (Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate)

• Product Name: Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate
• CAS No: 863922-52-5
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 1092948
• PubChem ID: 12195130
• Update Time: 2025-10-30

Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate
• methyl 2-fluoro-2-naphthalen-2-ylpropanoate
• 863922-52-5
• Methyl2-fluoro-2-(naphthalen-2-yl)propanoate

• Inchi： 1S/C14H13FO2/c1-14(15,13(16)17-2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key： VJDBEGZAVIXWLV-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate

Methyl 2-Fluoro-2-(naphthalen-2-yl)propanoate (CAS No. 863922-52-5): A Comprehensive Overview

Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate, identified by the CAS number 863922-52-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a fluoro-substituted propanoate moiety linked to a naphthalene ring, has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate consists of a fluoro group attached to a propanoate ester, which is further connected to a naphthalene ring at the second position. This arrangement imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry. The presence of the fluoro atom, known for its ability to modulate metabolic stability and binding affinity, adds to the compound's appeal in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate exemplifies this trend, as its fluoro-substituted backbone can be incorporated into various pharmacophores to develop novel therapeutic agents. Researchers have been exploring its potential in designing molecules with improved efficacy and reduced side effects.

One of the most compelling aspects of Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate is its role as a building block in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the naphthalene ring can serve as a scaffold for further functionalization, while the fluoro group can be leveraged to enhance binding interactions with biological targets.

The compound has been extensively studied in academic and industrial research settings. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The fluoro-substituent in Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate has been shown to improve the binding affinity of these inhibitors to their target enzymes, thereby increasing their therapeutic efficacy.

Moreover, the naphthalene moiety has been implicated in enhancing the solubility and cell permeability of drug candidates. This property is particularly valuable in developing oral formulations that can achieve better absorption and distribution within the body. The combination of these features makes Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate an attractive candidate for further exploration in drug discovery.

In addition to its pharmaceutical applications, Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate has found utility in materials science. Its unique structural features make it a promising candidate for developing advanced materials with tailored properties. For example, researchers have investigated its potential as a monomer in polymer synthesis, where its rigid structure could contribute to enhanced mechanical strength and thermal stability.

The synthesis of Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The safety profile of Methyl 2-fluoro-2-(naphthalen-2-yl)propanoate is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to minimize exposure risks. Standard laboratory practices, including the use of personal protective equipment and adequate ventilation, are essential when working with this compound.

In conclusion, Methyl 2-fluoro-2-(naphthalen-2-y l)propanoate (CAS No. 863922-52-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with its role as a versatile intermediate, make it a valuable asset in research and development efforts. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.